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Compound of Interest

Compound Name: Tocopherol calcium succinate

Cat. No.: B087740 Get Quote

For researchers, scientists, and professionals in drug development, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate and

essential safety and logistical information for Tocopherol calcium succinate, including

detailed operational procedures and disposal plans to foster a secure laboratory environment.

Physicochemical and Safety Data
While specific occupational exposure limits for Tocopherol calcium succinate have not been

established, the following tables summarize its key physical, chemical, and safety information.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₆₆H₁₀₆CaO₁₀ [1][2]

Molecular Weight 1099.6 g/mol [1][2][3]

Appearance
White to yellowish-white

powder
[4]

Odor Odorless [4]

Solubility

Freely soluble in chloroform

and carbon tetrachloride.

Practically insoluble in water,

ethanol (95%), and acetone.

[4]

Table 2: GHS Hazard Information

Hazard Class Hazard Statement

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation

Respiratory Irritation H335: May cause respiratory irritation

Source: AK Scientific, Inc. Safety Data Sheet[1]

Operational and Disposal Plans
Adherence to proper procedures is critical when working with Tocopherol calcium succinate
to minimize risk and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
To ensure personal safety, the following personal protective equipment should be worn when

handling Tocopherol calcium succinate:

Eye Protection: Safety glasses with side shields or goggles are mandatory.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required.

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin contact.

Respiratory Protection: In case of insufficient ventilation or the generation of dust, a NIOSH-

approved respirator should be used.

Handling and Storage Procedures
Step-by-Step Handling:

Preparation: Ensure the work area is clean and well-ventilated. Have all necessary PPE

donned correctly.

Dispensing: When weighing or transferring the powder, minimize the creation of dust. Use a

chemical fume hood if possible.

Solution Preparation: When dissolving, add the powder slowly to the solvent to avoid

splashing.

Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after

handling.[1] Clean all equipment and the work area to remove any residual powder.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible substances such as strong oxidizing agents.[1]

Protect from light.[4]

Emergency and First Aid Protocols
Immediate and appropriate first aid is crucial in the event of exposure.

Table 3: First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Immediately wash the affected area with soap

and water. Remove contaminated clothing. If

irritation persists, seek medical attention.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill and Disposal Plan
Spill Response:

Evacuate: Clear the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the further spread of the powder.

Clean-up: Carefully sweep or vacuum the spilled material. Avoid generating dust. Place the

collected material into a suitable, labeled container for disposal.

Decontaminate: Clean the spill area with a suitable solvent and then wash with soap and

water.

Disposal:
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Dispose of waste Tocopherol calcium succinate and any contaminated materials in a

designated hazardous waste container.

All disposal practices must be in accordance with local, state, and federal regulations.[1] Do

not dispose of down the drain or in regular trash.

Operational Workflow Diagram
The following diagram illustrates the key steps for the safe handling and disposal of

Tocopherol calcium succinate.
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Operational Workflow for Tocopherol Calcium Succinate
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Caption: Workflow for Safe Handling and Disposal of Tocopherol Calcium Succinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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